Small molecule modulators of immune pattern recognition receptors†
RSC Chemical Biology Pub Date: 2023-10-23 DOI: 10.1039/D3CB00096F
Abstract
Pattern recognition receptors (PRRs) represent a re-emerging class of therapeutic targets for vaccine adjuvants, inflammatory diseases and cancer. In this review article, we summarize exciting developments in discovery and characterization of small molecule PRR modulators, focusing on Toll-like receptors (TLRs), NOD-like receptors (NLRs) and the cGAS-STING pathway. We also highlight PRRs that are currently lacking small molecule modulators and opportunities for chemical biology and therapeutic discovery.
Recommended Literature
- [1] Mathematical chromatography deciphers the molecular fingerprints of dissolved organic matter†
- [2] Transformations of alkynyl ligands at iron centres: alkenyl formation via addition of PPh3 and enyne generation via head-to-head coupling and addition of benzene
- [3] Back cover
- [4] Elucidation of the mechanism for maintaining ultrafast domain wall mobility over a wide temperature range†
- [5] Front cover
- [6] Organic
- [7] Merging photoinitiated bulk polymerization and the dopant-matrix design strategy for polymer-based organic afterglow materials†
- [8] Catalytic bond forming reactions promoted by amidinate, guanidinate and phosphaguanidinate compounds of magnesium†
- [9] Push–pull tetraene chromophores derived from dialkylaminophenyl, tetrahydroquinolinyl and julolidinyl moieties: optimization of second-order optical nonlinearity by fine-tuning the strength of electron-donating groups†
- [10] Scaffold and cell line based approaches for QSAR studies on anticancer agents†
Journal Nameļ¼RSC Chemical Biology
Research Products
-
CAS no.: 1075-21-4
-
CAS no.: 123983-05-1